
CAS number 67367-24-2 properties and hazards

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Methyl 4-hydroxynicotinate

Cat. No.: B3178602 Get Quote

An In-Depth Technical Guide to Methyl 4-hydroxynicotinate (CAS No. 67367-24-2):

Properties, Hazards, and Applications

Authored by a Senior Application Scientist
Introduction
Methyl 4-hydroxynicotinate (CAS No. 67367-24-2) is a heterocyclic compound of significant

interest within the realms of pharmaceutical and chemical research. As a derivative of nicotinic

acid, a form of vitamin B3, its unique structural features make it a valuable building block in the

synthesis of more complex molecules. This guide provides a comprehensive overview of its

chemical and physical properties, associated hazards, and safe handling protocols, tailored for

researchers, scientists, and professionals in drug development. The information presented

herein is synthesized from authoritative sources to ensure technical accuracy and practical

utility in a laboratory setting.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental to

its application in research and development. Methyl 4-hydroxynicotinate is a white to off-

white solid under standard conditions.[1] Its key properties are summarized in the table below.
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Property Value Source(s)

CAS Number 67367-24-2 [1][2][3][4][5][6][7][8][9]

Chemical Name Methyl 4-hydroxynicotinate [1][3][4][5][6]

Synonyms

Methyl 4-hydroxy-3-

pyridinecarboxylate, 4-

HYDROXY-NICOTINIC ACID

METHYL ESTER

[2][4]

Molecular Formula C₇H₇NO₃ [1][6]

Molecular Weight 153.14 g/mol [1][3][6]

Appearance White to off-white solid [1]

Boiling Point 338.3±22.0 °C (Predicted) [1]

Density 1.287±0.06 g/cm³ (Predicted) [1]

Storage Temperature
2-8°C, under inert gas

(nitrogen or Argon)
[1]

Caption: Recommended safety workflow for handling Methyl 4-hydroxynicotinate.

Safe Handling and Storage Protocols
Adherence to strict safety protocols is paramount when working with Methyl 4-
hydroxynicotinate.

Handling Protocol
Engineering Controls: Always handle this compound in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation exposure. [2]2. Personal Protective

Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile),

safety goggles with side-shields, and a lab coat. [2]3. Avoid Contact: Take measures to

prevent contact with skin and eyes. Avoid breathing dust. [2]4. Hygiene: Wash hands

thoroughly after handling. Do not eat, drink, or smoke in the laboratory. [2]

Storage Protocol
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Container: Keep the container tightly closed. [2]2. Conditions: Store in a dry, cool, and well-

ventilated place. [2]3. Temperature: The recommended storage temperature is 2-8°C under

an inert atmosphere (e.g., nitrogen or argon). [1]4. Incompatibilities: Store away from strong

oxidizing agents. [2]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention. [2]* In Case of Skin Contact: Immediately wash the affected area with plenty of

soap and water. Remove contaminated clothing. If skin irritation persists, seek medical

attention. [2]* In Case of Eye Contact: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate

medical attention. [2]* If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek

immediate medical attention. [2]

Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide. [2]* Specific Hazards: During a fire, irritating and toxic gases may be

generated. [2]* Protective Equipment: Firefighters should wear self-contained breathing

apparatus and full protective clothing. [2]

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment to prevent contact

with skin and eyes and to avoid inhalation of dust. [2]2. Containment and Cleaning: Sweep

up the spilled solid material, avoiding dust generation, and place it in a suitable, closed

container for disposal. [10]3. Environmental Precautions: Prevent further leakage or spillage

if safe to do so. Do not let the product enter drains. [10]

Applications in Research and Drug Development
Methyl 4-hydroxynicotinate serves as a key intermediate in organic synthesis. Its functional

groups—the hydroxyl, ester, and the pyridine ring—offer multiple sites for chemical

modification, making it a versatile precursor for the synthesis of various target molecules. A
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notable application is its use as a reagent in the synthesis of Trigonelline, an alkaloid found in

coffee and fenugreek that exhibits phytoestrogenic activity. [1] A patent for a compound with

agonistic activity on a somatostatin receptor describes a synthesis step involving a derivative of

Methyl 4-hydroxynicotinate. [11]This highlights its relevance in the development of new

therapeutic agents.

Experimental Protocol: Bromination of a Methyl 4-
hydroxynicotinate Derivative
The following protocol is adapted from a patent and illustrates the use of a derivative of Methyl
4-hydroxynicotinate in a bromination reaction. [11]This serves as a practical example of its

application in a synthetic workflow.

Materials
Methyl 4-hydroxynicotinate derivative (1.96 g)

Acetonitrile (20 mL)

Acetic acid (4 mL)

N-bromosuccinimide (NBS) (2.39 g)

Acetone

Round-bottom flask

Stir plate and stir bar

Heating mantle

Rotary evaporator

Filtration apparatus

Procedure
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To a solution of the Methyl 4-hydroxynicotinate derivative (1.96 g) in acetonitrile (20 mL)

and acetic acid (4 mL), add N-bromosuccinimide (2.39 g) at room temperature.

Stir the mixture at 60°C for 4 hours.

Concentrate the reaction mixture under reduced pressure using a rotary evaporator.

To the obtained residue, add acetone and stir for 5 minutes.

Collect the insoluble product by filtration.

Synthesis Workflow Diagram
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Start: Methyl 4-hydroxynicotinate derivative

Dissolve in Acetonitrile/Acetic Acid

Add N-bromosuccinimide (NBS)

Heat at 60°C for 4 hours

Concentrate under reduced pressure

Add Acetone and Stir

Filter to collect product

End: Brominated Product

Click to download full resolution via product page

Caption: Workflow for the bromination of a Methyl 4-hydroxynicotinate derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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